Cas no 885520-21-8 (4-Amino-6-fluoro-3-hydroxyindazole)

4-Amino-6-fluoro-3-hydroxyindazole is a fluorinated indazole derivative with a hydroxyl and amino functional group at the 3- and 4-positions, respectively. This heterocyclic compound serves as a valuable intermediate in pharmaceutical and agrochemical research due to its structural versatility. The presence of fluorine enhances metabolic stability and bioavailability, while the amino and hydroxyl groups offer sites for further derivatization. Its well-defined reactivity makes it suitable for synthesizing biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. High purity and consistent quality ensure reliable performance in synthetic applications. The compound is typically handled under controlled conditions to maintain stability.

4-Amino-6-fluoro-3-hydroxyindazole structure

885520-21-8 structure

Product Name:4-Amino-6-fluoro-3-hydroxyindazole

CAS No:885520-21-8

MF:C₇H₆FN₃O

MW:167.140444278717

CID:840401

PubChem ID:24728157

Update Time:2025-10-18

4-Amino-6-fluoro-3-hydroxyindazole Chemical and Physical Properties

Names and Identifiers

- 4-Amino-6-fluoro-1H-indazol-3-ol
- 4-amino-6-fluoro-1,2-dihydroindazol-3-one
- 4-Amino-6-fluoro-3-hydroxyindazole
- 885520-21-8
- DTXSID90646219
- AKOS006285677
- 4-Amino-6-fluoro-1,2-dihydro-3H-indazol-3-one
- Inchi： 1S/C7H6FN3O/c8-3-1-4(9)6-5(2-3)10-11-7(6)12/h1-2H,9H2,(H2,10,11,12)
- InChI Key： NUZBSLSAVSYKHE-UHFFFAOYSA-N
- SMILES： FC1C=C(C2C(NNC=2C=1)=O)N

Computed Properties

Exact Mass: 167.04948999g/mol
Monoisotopic Mass: 167.04948999g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 67.2Å²

4-Amino-6-fluoro-3-hydroxyindazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM150744-1g	4-amino-6-fluoro-1H-indazol-3-ol	885520-21-8	95%	1g	$660	2021-08-05
Alichem	A269001866-1g	4-Amino-6-fluoro-1H-indazol-3-ol	885520-21-8	95%	1g	$619.12	2023-08-31
Chemenu	CM150744-1g	4-amino-6-fluoro-1H-indazol-3-ol	885520-21-8	95%	1g	$***	2023-03-31
TRC	A638925-1mg	4-Amino-6-fluoro-3-hydroxyindazole	885520-21-8		1mg	$ 50.00	2022-06-07
TRC	A638925-2mg	4-Amino-6-fluoro-3-hydroxyindazole	885520-21-8		2mg	$ 65.00	2022-06-07
TRC	A638925-10mg	4-Amino-6-fluoro-3-hydroxyindazole	885520-21-8		10mg	$ 135.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1663580-1g	4-Amino-6-fluoro-1,2-dihydro-3H-indazol-3-one	885520-21-8	98%	1g	￥3976.00	2024-04-27